Cas no 2228212-02-8 (3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine
• CAS No: 2228212-02-8
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• CID: 6511328
• PubChem ID: 165797005
• Update Time: 2025-10-24

3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine
• EN300-1984693
• 2228212-02-8

• Inchi： 1S/C9H6ClN3O3/c10-6-2-1-5(3-8(6)13(14)15)7-4-9(11)16-12-7/h1-4H,11H2
• InChI Key： FELLNYBBXOMGIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1C=C(N)ON=1

Computed Properties

• Exact Mass: 239.0097688g/mol
• Monoisotopic Mass: 239.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9Ų

Additional information on 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine

3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine: A Comprehensive Overview

The compound 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine (CAS No 2228212-02-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

The molecular structure of 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine consists of a 1,2-oxazole ring fused with an aromatic amine group. The presence of the nitro and chloro substituents on the phenyl ring introduces significant electronic effects, which influence the compound's reactivity and stability. These substituents also play a crucial role in determining its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine using advanced methodologies. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of microwave-assisted synthesis to optimize the production process. This approach not only enhances yield but also reduces reaction time, making it more feasible for large-scale production.

In terms of biological activity, 3-(4-chloro-3-nitrophenyl)-1,2-oxazol-5-amine has shown potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The application of 3-(4-chloro-3-nitrophenyl)-1,2-oaxzol5-amine extends beyond pharmaceuticals. In materials science, researchers have investigated its use as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. A recent study in *Advanced Materials* demonstrated its potential as a building block for high-performance organic semiconductors.

From an environmental perspective, the ecological impact of 3-(4-chloro3-nitrophenyl)-1,2-oaxzol5-amine has been a subject of interest. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This characteristic is particularly important for its use in agrochemicals and industrial applications where sustainability is a key concern.

In conclusion, 3-(4-chloro3-nitrophenyl)-1,oaxzol5-amine (CAS No 22877676) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and promising biological activities position it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing modern science and technology.